Cas no 89846-89-9 ( )
structure
Product Name:
CAS No:89846-89-9
MF:C9H10N2O4S2
MW:274.316699504852
CID:993887
PubChem ID:262733
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dinitro-1-(propan-2-yldisulfanyl)benzene
- NSC96670
- NSC-96670
- DTXSID60294443
- NCIOpen2_007247
- 89846-89-9
-
-
- Inchi: 1S/C9H10N2O4S2/c1-6(2)16-17-9-4-3-7(10(12)13)5-8(9)11(14)15/h3-6H,1-2H3
- InChI Key: NIHIVDGWEUZCEL-UHFFFAOYSA-N
- SMILES: S(C(C)C)SC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 274.008
- Monoisotopic Mass: 274.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 142Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 383.4°C at 760 mmHg
- Flash Point: 185.7°C
- Refractive Index: 1.635
- PSA: 142.24000
- LogP: 4.69810
Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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